Cas no 2098089-43-9 (4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride)

• Product Name: 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride
• CAS No: 2098089-43-9
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• CID: 5728527
• PubChem ID: 121209125
• Update Time: 2025-05-22

4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098089-43-9
• F2167-4356
• starbld0029438
• 4-(chloromethyl)-1-cyclopentyltriazole;hydrochloride
• 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride
• AKOS026748216

• Inchi： 1S/C8H12ClN3.ClH/c9-5-7-6-12(11-10-7)8-3-1-2-4-8;/h6,8H,1-5H2;1H
• InChI Key： XGVCYMHJCNOXRV-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C2CCCC2)N=N1.Cl

Computed Properties

• Exact Mass: 221.0486528g/mol
• Monoisotopic Mass: 221.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride

4-(Chloromethyl)-1-Cyclopentyl-1H-1,2,3-Triazole Hydrochloride: A Comprehensive Overview

The compound 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride (CAS No. 2098089-43-9) is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing molecular architecture. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of a chloromethyl group at the 4-position and a cyclopentyl group at the 1-position introduces significant steric and electronic effects, influencing its reactivity and stability. The hydrochloride salt form suggests that this compound is often utilized in its protonated state, which may enhance its solubility and bioavailability in certain applications.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride as a building block in medicinal chemistry. Its ability to form stable covalent bonds with various biomolecules makes it an attractive candidate for drug design. For instance, researchers have explored its use as a linker in peptide synthesis and as a component in small-molecule inhibitors targeting specific enzymes or receptors. The integration of this compound into drug delivery systems has also been investigated, with promising results in enhancing drug efficacy and reducing side effects.

In the realm of materials science, 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride has been employed as a cross-linking agent in polymer synthesis. Its reactivity under mild conditions allows for the creation of robust networks with tailored mechanical properties. Recent breakthroughs in click chemistry have further expanded its utility in this domain, enabling the synthesis of advanced materials with applications in electronics, optics, and biotechnology.

The synthesis of 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have streamlined its production process, making it more accessible for large-scale applications. The use of transition metal catalysts has significantly improved reaction yields and selectivity, paving the way for cost-effective industrial manufacturing.

From an environmental perspective, the ecological footprint of 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride has been a topic of interest among researchers. Studies have shown that its degradation pathways under various environmental conditions are influenced by factors such as pH levels and microbial activity. Understanding these processes is crucial for developing sustainable practices that minimize its impact on ecosystems.

In conclusion, 4-(chloromethyl)-1-cyclopentyl-1H-1,2,3-triazole hydrochloride (CAS No. 2098089-43-9) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future advancements in chemistry and related fields.